N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]cyclopropanecarboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)cyclopropanecarboxamide
• InChI: InChI=1S/C15H17NO2S/c17-15(12-5-6-12)16(11-13-3-1-9-18-13)8-7-14-4-2-10-19-14/h1-4,9-10,12H,5-8,11H2
• InChI Key: UZZJVGMCJMGUSM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N(CCC2=CC=CS2)CC3=CC=CO3
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol
• CAS No.: 1396874-33-1

Description

N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C15H17NO2S and its molecular weight is 275.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 275.09799996 g/mol and the complexity rating of the compound is 319. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]cyclopropanecarboxamide is a compound that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{16}H_{22}ClN_{3}O_{3}S$, with a molecular weight of 371.9 g/mol. The compound's structure includes furan and thiophene rings, which are known to contribute to various biological activities.

Anti-inflammatory Effects

In vitro studies suggest that compounds with similar structures can modulate inflammatory pathways. For example, certain furan derivatives have been reported to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages. The potential for this compound to exert similar effects warrants further investigation.

Antioxidant Activity

The antioxidant properties of compounds containing furan and thiophene rings have been documented. These compounds can scavenge free radicals and reduce oxidative stress in cells. This activity is crucial for preventing cellular damage and may play a role in the compound's overall biological profile.

The mechanisms by which this compound exerts its biological effects are not fully elucidated. However, it is hypothesized that the compound may interact with various biological targets, including enzymes involved in inflammatory responses and microbial metabolism.

Case Studies

• Germination Assay : A study examining root growth inhibition used a similar furan-based compound, demonstrating significant inhibitory effects on seed germination at concentrations as low as $5.0\times 10^{-5}$ M . This suggests potential applications in agricultural settings as a growth regulator.
• Antimicrobial Screening : Preliminary screening of related compounds has shown promising results against a range of pathogens, indicating that further exploration into this compound could yield valuable insights into its antimicrobial potential.

Data Summary Table

Property	Details
Molecular Formula	C16H22ClN3O3S
Molecular Weight	371.9 g/mol
Biological Activities	Antimicrobial, anti-inflammatory, antioxidant
Mechanisms of Action	Enzyme interaction, free radical scavenging
Case Study Reference	Germination assay inhibition at $5.0\times 10^{-5}$ M